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Get Quote

Executive Summary
1-Ethyl-3-methylimidazolium tetrachloroaluminate ([EMIM][AlCl4]) stands as a foundational

archetype in the class of chloroaluminate ionic liquids.[1] Unlike discrete molecular solvents, its

liquid range is governed by complex ionic interactions that allow it to remain liquid well below

room temperature, despite a thermodynamic melting point (

) of approximately 9 °C.

This guide provides a rigorous examination of the phase transition temperatures, thermal

stability, and handling protocols for [EMIM][AlCl4]. It addresses the critical phenomenon of

supercooling—where the material resists crystallization—and delineates the impact of Lewis

acidity (AlCl

mole fraction) on its phase diagram.

Physicochemical Profile
The thermal properties of [EMIM][AlCl4] are highly sensitive to purity and thermal history. The

values below represent the neutral 1:1 molar ratio of [EMIM]Cl to AlCl
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Table 1: Core Thermal & Physical Properties
Property Value Conditions / Notes

Melting Point (

)
9 °C (282 K)

Thermodynamic equilibrium

point [1, 3].

Glass Transition (

)
-70 °C to -96 °C

Observed upon rapid cooling;

varies with cooling rate [4, 6].

Freezing Point (

)
< -80 °C (often undefined)

Due to extreme supercooling,

is rarely observed in standard

DSC scans [2].

Decomposition (

)
~233 °C (Onset)

Limited by [EMIM]Cl

degradation and AlCl

sublimation [5, 7].

Density (

)
1.304 g/mL At 25 °C [8].

Appearance Light yellow / Transparent Liquid at room temperature.

Phase Behavior & Thermal History
The Supercooling Phenomenon
[EMIM][AlCl4] exhibits "sluggish" crystallization kinetics. While its thermodynamic melting point

is 9 °C, cooling the liquid below this temperature rarely results in immediate crystallization.

Instead, the liquid enters a metastable supercooled state.

Cooling Pathway: As temperature decreases, viscosity follows a Vogel-Fulcher-Tammann

(VFT) behavior, increasing exponentially until the ions are kinetically trapped, forming a glass

around -90 °C (

).
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Heating Pathway: Upon heating from the glassy state, the material undergoes a glass

transition (endothermic shift), followed by "cold crystallization" (exothermic peak) in some

regimes, and finally melting (endothermic peak) at 9 °C.

Impact of Lewis Acidity (Composition)
The phase behavior is strictly dictated by the mole fraction of AlCl

(

).

Neutral (

): Pure [EMIM][AlCl4].

°C.

Acidic (

): Formation of

. The melting point initially drops (eutectic) before rising with increasing AlCl

content.

Basic (

): Excess

. Exhibits a eutectic point with lower melting temperatures than the pure salt.

Visualization of Phase Dynamics
Diagram 1: Thermal Cycle & Phase Logic
This diagram illustrates the hysteresis between heating and cooling cycles, highlighting the

supercooling trap that often confuses experimental readings.
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Caption: Thermal hysteresis loop of [EMIM][AlCl4]. Note that direct crystallization from liquid is

kinetically hindered.

Experimental Protocols
Differential Scanning Calorimetry (DSC)
Accurate determination of

and

requires strict control over atmosphere and scan rates.

Protocol:

Sample Prep: Load 5–10 mg of [EMIM][AlCl4] into an aluminum hermetic pan inside an

argon-filled glovebox (

ppm H

O).

Equilibration: Cool to -150 °C to ensure complete glass formation.

Heating Scan (Run 1): Ramp at 10 °C/min to 100 °C.

Observation: Look for

step (~ -90 °C) and cold crystallization exotherm.
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Cooling Scan: Ramp at 5 °C/min back to -150 °C.

Observation: Likely no crystallization peak; confirms supercooling.

Data Analysis: Report the onset of the endothermic melting peak from the heating scan as

.

Synthesis & Handling Workflow
Moisture reacts with [AlCl

]

to release HCl and form Al-OH species, permanently altering the phase diagram.

Diagram 2: Inert Handling Workflow
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Caption: Critical workflow for synthesizing and handling [EMIM][AlCl4] to prevent hydrolysis-

induced phase shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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